(1-(tert-Butoxycarbonyl)-7-fluoro-1H-indol-2-yl)boronic acid

• IUPAC Name: [7-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• InChI: InChI=1S/C13H15BFNO4/c1-13(2,3)20-12(17)16-10(14(18)19)7-8-5-4-6-9(15)11(8)16/h4-7,18-19H,1-3H3
• InChI Key: AHFAZIPJGLAFSE-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=C(N1C(=O)OC(C)(C)C)C(=CC=C2)F)(O)O
• Molecular Formula: C13H15BFNO4
• DSSTOX Substance ID: DTXSID50656793
• Molecular Weight: 279.07 g/mol
• CAS RN: 1000068-65-4

Description

“(1-(tert-Butoxycarbonyl)-7-fluoro-1H-indol-2-yl)boronic acid” is a chemical compound with the empirical formula C13H16BNO4. It is used in the synthesis of hydroxyquinones via Suzuki-Miyaura coupling of phenylidonium ylides of hydroxyquinones.

Synthesis Analysis

The synthesis of this compound involves the use of tert-butyloxycarbonyl-protected amino acid ionic liquids (Boc-AAILs). These are prepared from commercially available tert-butyloxycarbonyl-protected amino acids and used as starting materials in dipeptide synthesis with commonly used coupling reagents.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C13H16BNO4.

Chemical Reactions Analysis

This compound is involved in Suzuki-Miyaura cross-coupling reactions and copper-catalyzed trifluoromethylation. It also undergoes catalytic protodeboronation, a process that involves the removal of a boron group from the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 261.08, a density of 1.2±0.1 g/cm3, and a boiling point of 374.1±52.0 °C at 760 mmHg.

Scientific Research Applications

Synthesis Applications

• Mono Suzuki-Miyaura Cross-Coupling : The use of N-Boc-2,5-dibromopyrrole with boronic acid (indol-2-yl-boronic acid) for mono Suzuki-Miyaura cross-coupling was demonstrated, yielding non-symmetrical 2,5-disubstituted pyrroles. This showcases the utility of such boronic acids in creating diverse chemical structures (Beaumard, Dauban, & Dodd, 2010).

• Synthesis of tert-butyl esters : A novel protocol for synthesizing tert-butyl esters from boronic acids, including the application of (1-(tert-Butoxycarbonyl)-7-fluoro-1H-indol-2-yl)boronic acid, was developed using palladium acetate and triphenylphosphine as a catalyst system, highlighting the versatility of these compounds in ester formation (Li et al., 2014).

Material and Sensor Development

• Properties of Fluoro-Substituted Boronic Acids : The electron-withdrawing character of fluorine atoms in fluoro-substituted boronic acids, like this compound, influences their properties significantly, making them valuable in material chemistry and sensor development (Gozdalik, Adamczyk-Woźniak, & Sporzyński, 2017).

• Suzuki-Miyaura Cross Couplings : Potassium [1-(tert-Butoxycarbonyl)-1H-indol-2-yl]trifluoroborate, closely related to the compound , was effectively used in Suzuki-type coupling reactions, demonstrating the compound's potential in creating complex molecular structures (Kassis, Bénéteau, Mérour, & Routier, 2009).

• Sugar-Boronic Ester Stabilization : The interaction of boronic esters with sugars, as demonstrated by 5-Indolylboronic acid (related to the compound of interest), has implications in the development of new materials and sensors, especially in recognizing oligosaccharides (Nagai, Kobayashi, Toi, & Aoyama, 1993).

Mechanism of Action

Target of Action

The compound contains a boronic acid group, which is often used in the suzuki-miyaura coupling reaction . The tert-butoxycarbonyl (Boc) group is a widely used amine protecting group , suggesting that the compound might interact with amine-containing molecules or structures.

Mode of Action

The mode of action of N-(BOC)-7-fluoroindole-2-boronic acid involves the deprotection of the Boc group. The Boc group can be removed using various methods, including high-temperature deprotection in a phosphonium ionic liquid or mild deprotection using oxalyl chloride . The removal of the Boc group results in the exposure of the amine group, which can then participate in further reactions.

Biochemical Pathways

For instance, the amine group can participate in reactions with other molecules, potentially affecting pathways involving amine-containing compounds .

Pharmacokinetics

The compound’s pharmacokinetic properties would likely be influenced by factors such as its chemical structure, the presence of the boc and boronic acid groups, and the conditions under which the boc group is deprotected .

Result of Action

The primary result of the action of N-(BOC)-7-fluoroindole-2-boronic acid is the deprotection of the Boc group, leading to the exposure of the amine group . This can enable the amine group to participate in further reactions, potentially leading to various molecular and cellular effects depending on the specific context and conditions.

Action Environment

The action of N-(BOC)-7-fluoroindole-2-boronic acid can be influenced by various environmental factors. For instance, the efficiency of Boc deprotection can be affected by factors such as temperature and the presence of certain catalysts . Additionally, the compound’s stability and efficacy might be influenced by factors such as pH and the presence of other chemicals in the environment .

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may be harmful if inhaled, swallowed, or in contact with skin. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to wear protective gloves/protective clothing/eye protection/face protection.

Future Directions

The future directions of this compound involve its use in the synthesis of hydroxyquinones via Suzuki-Miyaura coupling of phenylidonium ylides of hydroxyquinones. It also has potential applications in the development of novel macrocycles.

Biochemical Analysis

Biochemical Properties

(1-(tert-Butoxycarbonyl)-7-fluoro-1H-indol-2-yl)boronic acid plays a significant role in biochemical reactions, particularly in the formation of carbon-carbon bonds. It interacts with enzymes and proteins involved in these reactions, such as palladium catalysts, which facilitate the cross-coupling process. The nature of these interactions involves the formation of a transient complex between the boronic acid and the palladium catalyst, leading to the transfer of the boronic acid group to the organic substrate .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are still under investigation. Preliminary studies suggest that this compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, it may affect the activity of kinases and phosphatases, leading to alterations in phosphorylation states and downstream signaling events .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites or allosteric sites. This compound may also induce changes in gene expression by interacting with transcription factors or other regulatory proteins. The precise molecular mechanisms are complex and depend on the specific biological context .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit beneficial effects, such as enhancing specific biochemical reactions. At high doses, it can cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Threshold effects have been observed, indicating that there is a critical concentration above which the compound’s toxicity increases significantly .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. It can affect metabolic flux and alter metabolite levels, leading to changes in cellular homeostasis. The specific enzymes and cofactors involved in its metabolism include oxidoreductases and transferases, which catalyze the conversion of the compound into different metabolites .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments. For example, it may be transported into cells via active transport mechanisms and bind to intracellular proteins that facilitate its distribution .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can affect the compound’s interactions with other biomolecules and its overall efficacy in biochemical reactions .